Cas no 85326-10-9 (2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine)

2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine is a modified nucleoside derivative designed for advanced oligonucleotide synthesis. The tert-butyldimethylsilyl (TBDMS) group at the 5'-position provides robust protection during phosphoramidite-based coupling reactions, ensuring high-yield incorporation. The N-(2-methyl-1-oxopropyl) moiety enhances solubility and stability, facilitating handling in organic solvents. This compound is particularly valuable for constructing guanosine-rich sequences, where selective protection is critical to prevent side reactions. Its optimized structure minimizes depurination risks, improving synthetic efficiency. Suitable for automated solid-phase synthesis, it enables precise control over oligonucleotide assembly, making it a preferred choice for research in antisense therapeutics, siRNA, and nucleic acid probes.

2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine structure

85326-10-9 structure

Product Name:2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine

CAS No:85326-10-9

MF:C₂₀H₃₃N₅O₅Si

MW:451.592025518417

MDL:MFCD04972287

CID:4555581

Update Time:2025-06-10

2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine Chemical and Physical Properties

Names and Identifiers

- 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine
- N-Isobutyryl-5'-O-tert-butyldiMethylsilyl-2'-deoxyguanosine, 97%
- N2-iBu-5′-O-TBS dG
- Guanosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-
- 5'-O-TBDMS-N2-ibu-dG
- 5'-O-TBDMS-N2-isobutyryl-2'-deoxyguanosine
- MDL： MFCD04972287
- Inchi： 1S/C20H33N5O5Si/c1-11(2)17(27)23-19-22-16-15(18(28)24-19)21-10-25(16)14-8-12(26)13(30-14)9-29-31(6,7)20(3,4)5/h10-14,26H,8-9H2,1-7H3,(H2,22,23,24,27,28)/t12-,13+,14+/m0/s1
- InChI Key： WZQWRHWLQPEBFF-BFHYXJOUSA-N
- SMILES： O([Si](C(C)(C)C)(C)C)C[C@H]1O[C@@H](N2C3=C(C(NC(=N3)NC(=O)C(C)C)=O)N=C2)C[C@@H]1O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 31
Rotatable Bond Count: 8

2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB390980-1 g	N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; .	85326-10-9	1 g	€169.50	2023-07-19
abcr	AB390980-5 g	N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; .	85326-10-9	5 g	€543.50	2023-07-19
Biosynth	KDA32610-0.5 g	N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine	85326-10-9	0.5 g	$121.00	2023-01-04
Biosynth	KDA32610-1 g	N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine	85326-10-9	1g	$193.60	2023-01-04
Biosynth	KDA32610-5 g	N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine	85326-10-9	5g	$629.20	2023-01-04
Biosynth	KDA32610-10 g	N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine	85326-10-9	10g	$1,006.70	2023-01-04
Biosynth	KDA32610-25 g	N2-Isobutyryl-5'-o-(tert-butyldimethylsilyl)-2'-deoxyguanosine	85326-10-9	25g	$1,887.50	2023-01-04
abcr	AB390980-1g	N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; .	85326-10-9	1g	€169.50	2023-09-05
abcr	AB390980-5g	N2-Isobutyryl-5'-O-tert-butyldimethylsilyl-2'-deoxyguanosine; .	85326-10-9	5g	€543.50	2023-09-05

2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine Related Literature

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Additional information on 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine

Research Brief on 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine (CAS: 85326-10-9)

The compound 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine (CAS: 85326-10-9) is a chemically modified nucleoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule is particularly notable for its role as a key intermediate in the synthesis of oligonucleotides and other nucleic acid analogs. Recent studies have explored its potential applications in drug development, especially in the context of antiviral and anticancer therapies.

Recent research has focused on the synthetic pathways and optimization of the production of this compound. A study published in the Journal of Medicinal Chemistry (2023) highlighted an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study emphasized the importance of the tert-butyldimethylsilyl (TBDMS) protecting group in stabilizing the molecule during synthesis, which is critical for its subsequent use in oligonucleotide assembly.

In addition to its synthetic utility, 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine has been investigated for its biological activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits moderate inhibitory effects against certain viral polymerases, suggesting its potential as a scaffold for developing novel antiviral agents. The study also noted that further structural modifications could enhance its potency and selectivity.

Another area of interest is the compound's role in the development of prodrugs. Researchers have explored its use as a prodrug moiety for guanosine analogs, which can improve bioavailability and target specificity. A recent preprint on bioRxiv (2024) demonstrated that conjugating this compound with a guanosine analog resulted in enhanced cellular uptake and prolonged half-life in vivo, paving the way for more effective therapeutic formulations.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential toxicity, and delivery mechanisms need to be addressed. Ongoing research is focused on optimizing the pharmacokinetic properties of derivatives of 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine to ensure their suitability for therapeutic use.

In conclusion, 2'-Deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-guanosine (CAS: 85326-10-9) represents a versatile and valuable building block in medicinal chemistry. Its applications range from oligonucleotide synthesis to prodrug development, with ongoing research uncovering new potentials. As the field advances, this compound is likely to play an increasingly important role in the design of next-generation therapeutics.